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Compound of Interest

Compound Name: Methyl 2-hexenoate

Cat. No.: B1584480

This technical guide provides a detailed overview of the material safety data for Methyl 2-
hexenoate, tailored for researchers, scientists, and professionals in drug development. The
information presented is a synthesis of publicly available safety data sheets and scientific
literature, with a focus on quantitative data, experimental methodologies, and clear visual
representations of key processes.

Chemical and Physical Properties

Methyl 2-hexenoate is a colorless liquid with a fruity aroma.[1] It is primarily used as a
flavoring agent in the food and fragrance industries.[1] The following tables summarize its key
physical and chemical properties.

Table 1: General Chemical Information
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Identifier Value Source

IUPAC Name methyl hex-2-enoate [1]
2-Hexenoic acid, methyl ester;

Synonyms [1]
methyl hex-2-enoate

CAS Number 2396-77-2 [1]

Molecular Formula C7H1202 [1]

Molecular Weight 128.17 g/mol [1]

) o Colourless mobile liquid; Fruity

Physical Description [1]

aroma
Table 2: Physical Properties
Property Value Source
Boiling Point 168-170 °C at 760 mmHg [2]

53 °C at 20 mmHg

[2]

Density

0.911 - 0.916 g/cm3 at 25 °C

[1]

Refractive Index

1.423-1.429 at 20 °C

[1]

Flash Point

44.44 °C (112.00 °F) (Tag
Closed Cup)

[3]

Solubility

Very slightly soluble in water;

soluble in oils and ethanol.

[1]

Hazard Identification and Classification

Methyl 2-hexenoate is classified as a flammable liquid. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides a standardized framework for

communicating hazard information.

Table 3: GHS Classification
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Hazard . .
Hazard Class Category Signal Word Pictogram
Statement
H226:
Flammable o _
o Flammable liquid  Warning &
liquids
and vapor

Source:[1][2]

The following diagram illustrates the logical workflow for the GHS classification of a flammable
liquid based on its flash point and initial boiling point.
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GHS Flammable Liquid Classification Workflow
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Experimental Protocols

This section outlines the general methodologies for determining the key physical and
toxicological properties cited in this guide. While specific experimental reports for Methyl 2-
hexenoate are not publicly available, the following descriptions are based on standard
laboratory practices and OECD guidelines.

Determination of Physical Properties

The following diagram provides a general workflow for the experimental determination of key
physical-chemical properties of a liquid substance like Methyl 2-hexenoate.

Sample Preparation

Obtain pure sample of
Methyl 2-hexenoate

ygcal PropNg

Boiling Point Determination Dé?'%%i?j::g:?;t Refractive Index Measurement Flash Point Determination
(e.g., Distillation method) digital densitometer) (e.g., Abbe refractometer) (e.g., Tag Closed Cup)

wgs and%g

Record and analyze data

:

Report final values with
experimental conditions

Click to download full resolution via product page

General Workflow for Physical Property Determination

o Boiling Point Determination (Distillation Method): A sample of Methyl 2-hexenoate is placed
in a distillation flask with a thermometer positioned to measure the vapor temperature. The
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flask is heated, and the temperature at which the liquid boils and its vapor pressure equals
the atmospheric pressure is recorded as the boiling point.

o Density Measurement (Pycnometer Method): A pycnometer, a flask with a specific volume, is
weighed empty, then filled with the test substance and weighed again. The density is
calculated by dividing the mass of the substance by the volume of the pycnometer.

o Refractive Index Measurement (Abbe Refractometer): A few drops of Methyl 2-hexenoate
are placed on the prism of an Abbe refractometer. The instrument measures the angle at
which light is refracted as it passes through the sample, and this is converted to a refractive
index value.

e Flash Point Determination (Tag Closed Cup Method): A sample of Methyl 2-hexenoate is
placed in a closed cup and slowly heated. An ignition source is periodically introduced into
the vapor space above the liquid. The flash point is the lowest temperature at which the
vapors ignite.

Toxicological Assessment

Toxicological data is crucial for understanding the potential health hazards of a chemical. While
specific toxicological studies for Methyl 2-hexenoate are not readily available in the public
domain, the following sections describe the standard OECD guidelines for assessing key
toxicological endpoints.

Table 4: Acute Toxicity Data

Test Species Route Value Source

LD50 Mouse Oral > 3100 mg/kg [4]

3.2.1. Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test is designed to assess the potential of a substance to cause reversible (irritation) or
irreversible (corrosion) skin damage.[5][6]

 Principle: A single dose of the test substance is applied to a small area of the skin of an
experimental animal, typically an albino rabbit.[5]
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e Procedure:

o

A small area of the animal's back is clipped free of fur.

o 0.5 mL of the liquid test substance is applied to the skin under a gauze patch.[5]
o The patch is secured with tape for a 4-hour exposure period.[5]

o After 4 hours, the patch is removed, and the skin is gently cleansed.[5]

o The skin is observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.[7] Observations may continue for up to 14 days to
assess the reversibility of any effects.[5]

» Evaluation: The severity of erythema and edema are scored according to a standardized
scale. The scores are used to determine the irritation potential of the substance.

The following diagram illustrates the workflow for an acute dermal irritation/corrosion study
according to OECD Guideline 404.
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Workflow for OECD Guideline 404 Skin Irritation Test
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3.2.2. Skin Sensitization (OECD Guideline 406)

This guideline describes procedures to determine the potential of a substance to cause skin
sensitization (allergic contact dermatitis).[1][8] The two most common methods are the Guinea
Pig Maximisation Test (GPMT) and the Buehler Test.[1][2]

 Principle: The test animals are first exposed to the test substance to induce an immune
response (induction phase). After a rest period, they are exposed again to a lower
concentration of the substance to elicit a potential allergic reaction (challenge phase).[2][9]

e Procedure (General):

o Induction Phase: A group of guinea pigs is exposed to the test substance. This may
involve intradermal injections with an adjuvant (GPMT) or repeated topical applications
(Buehler Test).[9] A control group is treated similarly but without the test substance.

o Rest Period: A 10-14 day rest period allows for the development of an immune response.

[2]19]

o Challenge Phase: Both the test and control groups are exposed to a non-irritating
concentration of the test substance via a topical patch.

o Evaluation: The skin reactions at the challenge sites are observed and scored for erythema
and edema. A substance is considered a sensitizer if the incidence and/or severity of skin
reactions in the test group are significantly higher than in the control group.

Safe Handling and Storage

Given its flammable nature, specific precautions are necessary when handling and storing
Methyl 2-hexenoate.

e Handling:
o Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[5]

o Use in a well-ventilated area.
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o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves,
and a lab coat.

o Ground and bond containers and receiving equipment to prevent static discharge.[5]

o Use non-sparking tools.[5]

e Storage:
o Store in a cool, dry, well-ventilated place away from direct sunlight.
o Keep container tightly closed.[5]

o Store away from incompatible materials such as oxidizing agents, acids, and bases.[10]

First-Aid Measures

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[11]

o Skin Contact: Take off immediately all contaminated clothing. Rinse the affected area with
plenty of water.[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek medical attention.[11]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[11]

Conclusion

Methyl 2-hexenoate is a flammable liquid that requires careful handling and storage. The
available data indicates a low order of acute oral toxicity. While specific studies on its skin
irritation and sensitization potential are not detailed in publicly accessible literature, adherence
to standardized testing guidelines, such as those provided by the OECD, is essential for a
thorough risk assessment. Researchers and professionals working with this substance should
always consult the most up-to-date safety data sheet and follow established laboratory safety
protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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